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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol

CAS No.: 87839-87-0

Cat. No.: B15686462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis route for

dicyclohexyl(phenyl)methanol, a tertiary alcohol with applications in medicinal chemistry and

materials science. The document details the underlying chemical principles, a representative

experimental protocol, and relevant chemical data.

Core Synthesis Route: The Grignard Reaction
The most direct and widely applicable method for the synthesis of

dicyclohexyl(phenyl)methanol is the Grignard reaction. This powerful carbon-carbon bond-

forming reaction involves the nucleophilic addition of a Grignard reagent to a ketone. In this

specific synthesis, phenylmagnesium bromide acts as the Grignard reagent, attacking the

electrophilic carbonyl carbon of dicyclohexyl ketone. The subsequent acidic workup of the

resulting magnesium alkoxide intermediate yields the desired tertiary alcohol,

dicyclohexyl(phenyl)methanol.

The overall reaction is depicted in the following scheme:
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Caption: General reaction scheme for the synthesis of dicyclohexyl(phenyl)methanol via the

Grignard reaction.

Experimental Protocol
The following is a representative experimental protocol for the synthesis of

dicyclohexyl(phenyl)methanol, adapted from established procedures for Grignard reactions with

sterically hindered ketones. All glassware should be thoroughly dried in an oven and cooled

under a stream of dry nitrogen or in a desiccator before use. Anhydrous solvents are critical for

the success of the reaction.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Bromobenzene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dicyclohexyl ketone

10% Sulfuric acid (H₂SO₄) or saturated aqueous ammonium chloride (NH₄Cl)
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Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hexanes or petroleum ether (for purification)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Separatory funnel

Rotary evaporator

Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

Place magnesium turnings (1.2 equivalents) in the three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stir bar.

Add a small crystal of iodine.

In the dropping funnel, place a solution of bromobenzene (1.1 equivalents) in anhydrous

diethyl ether.

Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction

is initiated when the brown color of the iodine disappears and the solution begins to bubble.

Gentle warming may be necessary to start the reaction.
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Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Part 2: Reaction with Dicyclohexyl Ketone

Cool the freshly prepared phenylmagnesium bromide solution to 0 °C using an ice bath.

Dissolve dicyclohexyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it to the

dropping funnel.

Add the dicyclohexyl ketone solution dropwise to the stirred Grignard reagent at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Part 3: Workup and Purification

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of cold 10% sulfuric acid or saturated aqueous ammonium chloride.

Transfer the mixture to a separatory funnel.

Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent such as

hexanes or petroleum ether to yield dicyclohexyl(phenyl)methanol as a white solid.
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Caption: A generalized workflow for the synthesis of dicyclohexyl(phenyl)methanol.
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Quantitative Data and Physical Properties
While a specific literature report detailing the yield for the synthesis of

dicyclohexyl(phenyl)methanol was not identified, yields for analogous Grignard reactions with

sterically hindered ketones typically range from 40-70%, depending on the precise reaction

conditions and purity of the reagents.

The known physical and chemical properties of dicyclohexyl(phenyl)methanol are summarized

in the table below.[1]

Property Value Reference

Molecular Formula C₁₉H₂₈O [1]

Molecular Weight 272.43 g/mol [1]

Appearance White solid (predicted)

Boiling Point 406.5 °C at 760 mmHg

Density 1.039 g/cm³

Flash Point 152.4 °C

CAS Number 87839-87-0 [1]

Predicted Spectroscopic Data
Experimental spectroscopic data for dicyclohexyl(phenyl)methanol is not readily available in the

public domain. However, predicted data can provide valuable information for characterization.

Predicted ¹H NMR Data:

Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.2-7.5 m 5H Aromatic protons

2.0-2.2 m 1H OH

1.0-1.9 m 22H Cyclohexyl protons
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Predicted ¹³C NMR Data:

Chemical Shift (ppm) Assignment

145-148 Quaternary aromatic carbon

127-129 Aromatic CH

125-127 Aromatic CH

80-85 Quaternary carbinol carbon (C-OH)

40-45 Cyclohexyl CH

25-30 Cyclohexyl CH₂

Predicted Mass Spectrometry Data (m/z):

Adduct Predicted m/z

[M+H]⁺ 273.2213

[M+Na]⁺ 295.2032

Signaling Pathways and Logical Relationships
The success of the Grignard synthesis of dicyclohexyl(phenyl)methanol is contingent upon

several key factors and potential competing pathways. The Grignard reagent is a strong base

and can be consumed by any protic source, such as water or alcohols. Furthermore, with

sterically hindered ketones like dicyclohexyl ketone, enolization of the ketone by the Grignard

reagent can compete with the desired nucleophilic addition.
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Caption: Logical relationships illustrating the desired reaction pathway and potential side

reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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